Cas no 875001-46-0 (1-4-(3-Methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)phenylmethanamine)

1-4-(3-Methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)phenylmethanamine structure
875001-46-0 structure
Product Name:1-4-(3-Methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)phenylmethanamine
CAS No:875001-46-0
MF:C11H11N5S
MW:245.303539514542
CID:820756
PubChem ID:3161676
Update Time:2025-07-08

1-4-(3-Methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzylamine
    • [4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]methanamine
    • 1-[4-(3-METHYL[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOL-6-YL)PHENYL]METHANAMINE
    • 4-(3-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-6-yl)-benzylamine
    • (4-{3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)methanamine
    • 4-(3-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-benzylamine
    • (4-(3-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl)methanamine
    • BB 0244957
    • CS-0326165
    • AKOS000108629
    • FT-0748526
    • [4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]amine
    • 4-(3-Methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadia zol-6-yl)-benzylamine
    • SCHEMBL19380159
    • 875001-46-0
    • DTXSID70390304
    • 1-4-(3-Methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)phenylmethanamine
    • MDL: MFCD06666874
    • Inchi: 1S/C11H11N5S/c1-7-13-14-11-16(7)15-10(17-11)9-4-2-8(6-12)3-5-9/h2-5H,6,12H2,1H3
    • InChI Key: WYXRKZMSYYCHSL-UHFFFAOYSA-N
    • SMILES: S1C2=NN=C(C)N2N=C1C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 245.07400
  • Monoisotopic Mass: 245.07351655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 97.3Ų

Experimental Properties

  • PSA: 97.34000
  • LogP: 2.32020

1-4-(3-Methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)phenylmethanamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-4-(3-Methyl1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl)phenylmethanamine Pricemore >>

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